80-06-8

Chlorfenethol

In Stock

• CAS RN:
• 80-06-8

• Formula:
• C14H12Cl2O

• InChI:
• InChI=1S/C14H12Cl2O/c1-14(17,10-2-6-12(15)7-3-10)11-4-8-13(16)9-5-11/h2-9,17H,1H3

• InChIKey:
• URYAFVKLYSEINW-UHFFFAOYSA-N

• Chlorfenethol is a diarylmethane.

3,8-Diazabicyclo[3.2.1]octane

In Stock

• CAS RN:
• 280-06-8

• Formula:
• C6H12N2

• InChI:
• InChI=1S/C6H12N2/c1-2-6-4-7-3-5(1)8-6/h5-8H,1-4H2

• InChIKey:
• LKDJYZBKCVSODK-UHFFFAOYSA-N

• 3,8-Diazabicyclo[3.2.1]octane is a useful research compound. Its molecular formula is C6H12N2 and its molecular weight is 112.17 g/mol. The purity is usually 95%.

9-Decenyl propionate

• CAS RN:
• 68480-06-8

• Formula:
• C13H24O2

• InChI:
• InChI=1S/C13H24O2/c1-3-5-6-7-8-9-10-11-12-15-13(14)4-2/h3H,1,4-12H2,2H3

• InChIKey:
• HAZMLFDAVHDYKJ-UHFFFAOYSA-N

• 9-Decenyl propionate is a useful research compound. Its molecular formula is C13H24O2 and its molecular weight is 212.33 g/mol. The purity is usually 95%.

Calcium nitrite

In Stock

• CAS RN:
• 13780-06-8

• Formula:
• Ca(NO2)2
  CaN2O4

• InChI:
• InChI=1S/Ca.2HNO2/c;2*2-1-3/h;2*(H,2,3)/q+2;;/p-2

• InChIKey:
• AONJRPXZCVADKF-UHFFFAOYSA-L

• Calcium nitrite solution (Ca(NO₂)₂) is widely utilized as a corrosion inhibitor. It protects the metal surface against chloride attack and increases the threshold level and improves the overall life of the concrete. Ca(NO₂)₂ does not change the mechanical properties of the cement.
  
  

Ethametsulfuron-methyl

In Stock

• CAS RN:
• 97780-06-8

• Formula:
• C15H18N6O6S

• InChI:
• InChI=1S/C15H18N6O6S/c1-4-27-15-19-12(16-2)17-13(20-15)18-14(23)21-28(24,25)10-8-6-5-7-9(10)11(22)26-3/h5-8H,4H2,1-3H3,(H3,16,17,18,19,20,21,23)

• InChIKey:
• ZINJLDJMHCUBIP-UHFFFAOYSA-N

• Ethametsulfuron-methyl is a methyl ester resulting from the formal condensation of the carboxy group of ethametsulfuron with methanol. A herbicide used for the control of broad-leaved weeds in oil seed rape and fodder rape. It has a role as a herbicide and an EC 2.2.1.6 (acetolactate synthase) inhibitor. It is a diamino-1,3,5-triazine, a N-sulfonylurea, an aromatic ether, a benzoate ester and a methyl ester. It derives from an ethametsulfuron.

O-But-3-en-1-ylhydroxylamine

• CAS RN:
• 128080-06-8

• Formula:
• C4H9NO

• InChI:
• InChI=1S/C4H9NO/c1-2-3-4-6-5/h2H,1,3-5H2

• InChIKey:
• NFUCOPAOVWCNFH-UHFFFAOYSA-N

• O-But-3-en-1-ylhydroxylamine is a useful research compound. Its molecular formula is C4H9NO and its molecular weight is 87.12 g/mol. The purity is usually 95%.

3,5-Dichloro-2-(prop-2-en-1-yloxy)benzaldehyde

In Stock

• CAS RN:
• 181280-06-8

• Formula:
• C10H8Cl2O2

• InChI:
• InChI=1S/C10H8Cl2O2/c1-2-3-14-10-7(6-13)4-8(11)5-9(10)12/h2,4-6H,1,3H2

• InChIKey:
• OUKIZWDFBYWKIZ-UHFFFAOYSA-N

• 3,5-Dichloro-2-(prop-2-en-1-yloxy)benzaldehyde is a useful research compound. Its molecular formula is C10H8Cl2O2 and its molecular weight is 231.07 g/mol. The purity is usually 95%.

1-(2-(dimethylamino)ethyl)-4-(4-fluorobenzoyl)-5-(furan-2-yl)-3-hydroxy-1H-pyrrol-2(5H)-one

In Stock

• CAS RN:
• 380880-06-8

• Formula:
• C19H19FN2O4

• InChI:
• InChI=1S/C19H19FN2O4/c1-21(2)9-10-22-16(14-4-3-11-26-14)15(18(24)19(22)25)17(23)12-5-7-13(20)8-6-12/h3-8,11,16,23H,9-10H2,1-2H3/b17-15+

• InChIKey:
• LONDGNMUQDZLJD-UHFFFAOYSA-N

• 1-(2-(dimethylamino)ethyl)-4-(4-fluorobenzoyl)-5-(furan-2-yl)-3-hydroxy-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C19H19FN2O4 and its molecular weight is 358.369. The purity is usually 95%.

(Z)-ethyl 2-((benzo[d][1,3]dioxole-5-carbonyl)imino)-1-(furan-2-ylmethyl)-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate

Usually In Stock

• CAS RN:
• 534580-06-8

• Formula:
• C27H20N4O7

• InChI:
• InChI=1S/C27H20N4O7/c1-2-35-27(34)19-13-18-23(28-22-7-3-4-10-30(22)26(18)33)31(14-17-6-5-11-36-17)24(19)29-25(32)16-8-9-20-21(12-16)38-15-37-20/h3-13H,2,14-15H2,1H3

• InChIKey:
• ABXSCXYNROPWKN-OLFWJLLRSA-N

• (Z)-ethyl 2-((benzo[d][1,3]dioxole-5-carbonyl)imino)-1-(furan-2-ylmethyl)-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate is a useful research compound. Its molecular formula is C27H20N4O7 and its molecular weight is 512.478. The purity is usually 95%.

N'-(6-fluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carbohydrazide

In Stock

• CAS RN:
• 851980-06-8

• Formula:
• C15H9FN4OS2

• InChI:
• InChI=1S/C15H9FN4OS2/c16-8-5-6-10-12(7-8)23-15(18-10)20-19-13(21)14-17-9-3-1-2-4-11(9)22-14/h1-7H,(H,18,20)(H,19,21)

• InChIKey:
• MCDHFXCJQKSZFJ-UHFFFAOYSA-N

• N'-(6-fluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carbohydrazide is a useful research compound. Its molecular formula is C15H9FN4OS2 and its molecular weight is 344.38. The purity is usually 95%.

3-(3,4-dimethoxyphenyl)-7-[(2-methylprop-2-en-1-yl)oxy]-2H-chromen-2-one

In Stock

• CAS RN:
• 869080-06-8

• Formula:
• C21H20O5

• InChI:
• InChI=1S/C21H20O5/c1-13(2)12-25-16-7-5-15-9-17(21(22)26-19(15)11-16)14-6-8-18(23-3)20(10-14)24-4/h5-11H,1,12H2,2-4H3

• InChIKey:
• BBBDBEKMCJAACQ-UHFFFAOYSA-N

• 3-(3,4-dimethoxyphenyl)-7-[(2-methylprop-2-en-1-yl)oxy]-2H-chromen-2-one is a useful research compound. Its molecular formula is C21H20O5 and its molecular weight is 352.386. The purity is usually 95%.

2-(4-Pentyloxybenzoyl)pyridine

In Stock

• CAS RN:
• 898780-06-8

• Formula:
• C17H19NO2

• InChI:
• InChI=1S/C17H19NO2/c1-2-3-6-13-20-15-10-8-14(9-11-15)17(19)16-7-4-5-12-18-16/h4-5,7-12H,2-3,6,13H2,1H3

• InChIKey:
• AVYFXJOUDYOOEV-UHFFFAOYSA-N

• 2-(4-Pentyloxybenzoyl)pyridine is a useful research compound. Its molecular formula is C17H19NO2 and its molecular weight is 269.34 g/mol. The purity is usually 95%.

2,6-Methano-1H-pyrrolizine-8-carbonitrile,hexahydro-,stereoisomer(9CI)

• CAS RN:
• 160080-06-8

• Formula:
• C33H40N6O4

• InChI:
• InChI=1S/C33H40N6O4/c1-41-29-19-16-24(31-27-12-6-7-13-28(27)33(40)39(36-31)25-10-4-2-3-5-11-25)22-30(29)43-21-9-8-20-42-26-17-14-23(15-18-26)32-34-37-38-35-32/h6-7,14-19,22,25,27-28H,2-5,8-13,20-21H2,1H3,(H,34,35,37,38)/t27-,28+/m0/s1

• InChIKey:
• DNDNLFXKQSTINI-WUFINQPMSA-N

• 2,6-Methano-1H-pyrrolizine-8-carbonitrile,hexahydro-,stereoisomer(9CI) is a useful research compound. Its molecular formula is C33H40N6O4 and its molecular weight is 584.721. The purity is usually 95%.

1H-Imidazole-2-methanol, 4-((3,5-dichlorophenyl)sulfinyl)-5-(1-methylethyl)-

• CAS RN:
• 178980-06-8

• Formula:
• C13H14Cl2N2O2S

• InChI:
• InChI=1S/C13H14Cl2N2O2S/c1-7(2)12-13(17-11(6-18)16-12)20(19)10-4-8(14)3-9(15)5-10/h3-5,7,18H,6H2,1-2H3,(H,16,17)

• InChIKey:
• FGOGPGFFTGCMAW-UHFFFAOYSA-N

• 1H-Imidazole-2-methanol, 4-((3,5-dichlorophenyl)sulfinyl)-5-(1-methylethyl)-, also known as 1H-Imidazole-2-methanol, 4-((3,5-dichlorophenyl)sulfinyl)-5-(1-methylethyl)-, is a useful research compound. Its molecular formula is C13H14Cl2N2O2S and its molecular weight is 333.2 g/mol. The purity is usually 95%.

2-[(2-chloropyridin-4-yl)formamido]-N,4-dimethylpentanamide

Usually In Stock

• CAS RN:
• 1218080-06-8

• Formula:
• C13H18ClN3O2

• InChI:
• InChI=1S/C13H18ClN3O2/c1-8(2)6-10(13(19)15-3)17-12(18)9-4-5-16-11(14)7-9/h4-5,7-8,10H,6H2,1-3H3,(H,15,19)(H,17,18)

• InChIKey:
• LMEBKNAKILNBOV-UHFFFAOYSA-N

• 2-[(2-chloropyridin-4-yl)formamido]-N,4-dimethylpentanamide is a useful research compound. Its molecular formula is C13H18ClN3O2 and its molecular weight is 283.76. The purity is usually 95%.